Cas no 1214328-19-4 (3-Iodo-2,6-di(pyridin-4-yl)pyridine)

• Product Name: 3-Iodo-2,6-di(pyridin-4-yl)pyridine
• CAS No: 1214328-19-4
• MF: C₁₅H₁₀IN₃
• MW: 359.164474964142
• CID: 4909899
• Update Time: 2025-11-01

3-Iodo-2,6-di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2,6-di(pyridin-4-yl)pyridine
• 3-Iodo-2,6-di(pyridin-4-yl)pyridine

• Inchi： 1S/C15H10IN3/c16-13-1-2-14(11-3-7-17-8-4-11)19-15(13)12-5-9-18-10-6-12/h1-10H
• InChI Key： UUSFNMOAWUHALA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=CN=CC=2)N=C1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7

Additional information on 3-Iodo-2,6-di(pyridin-4-yl)pyridine

3-Iodo-2,6-di(pyridin-4-yl)pyridine: A Comprehensive Overview

The compound 3-Iodo-2,6-di(pyridin-4-yl)pyridine (CAS No. 1214328-19-4) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridines, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The presence of the iodo group at the 3-position and pyridin-4-yl substituents at the 2 and 6 positions introduces a high degree of structural complexity, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Iodo-2,6-di(pyridin-4-yl)pyridine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the efficient construction of biaryl bonds. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product. The ability to synthesize this compound in a scalable manner has opened up new avenues for its application in fields such as drug discovery, materials science, and catalysis.

The electronic properties of 3-Iodo-2,6-di(pyridin-4-yl)pyridine make it an attractive candidate for use in organic electronics. Pyridine derivatives are known for their ability to act as electron-deficient aromatic systems, which can be exploited in the design of materials for light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating iodine substituents into pyridine frameworks can significantly enhance their electronic conductivity and stability under operational conditions. This has led to increased interest in using this compound as a building block for advanced electronic materials.

In the realm of drug discovery, 3-Iodo-2,6-di(pyridin-4-yl)pyridine has shown promise as a potential lead compound for developing novel therapeutics. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its potential as an inhibitor of kinases, which are key players in cellular signaling pathways associated with cancer and inflammatory diseases. Preclinical studies have revealed that this compound exhibits moderate inhibitory activity against several kinase targets, suggesting its potential as a starting point for further optimization.

The catalytic applications of 3-Iodo-2,6-di(pyridin-4-yl)pyridine are another area of active research. Its ability to coordinate with metal ions makes it a valuable ligand in transition metal-catalyzed reactions. Recent investigations have highlighted its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura couplings, under mild conditions. The use of this compound as a ligand has been shown to improve both the efficiency and selectivity of these reactions, making it a valuable tool in modern organic synthesis.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 3-Iodo-2,6-di(pyridin-4-yL)pyridine is crucial for its safe handling and application. Studies have indicated that this compound undergoes rapid degradation under UV light exposure, reducing its persistence in aquatic environments. Additionally, preliminary toxicity assays suggest that it exhibits low acute toxicity to aquatic organisms, which aligns with its potential use in eco-friendly chemical processes.

In conclusion, 3-Iodo-2,6-di(pyridin-yL)pyridine (CAS No. 1214328-) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and electronic properties make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.